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Compound of Interest

2-Methoxy-3-methyl-
Compound Name:
[1,4]benzoquinone

Cat. No.: B1254543

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Methoxy-3-methyl-
benzoquinone, a key chemical intermediate in the synthesis of biologically active compounds,
most notably Coenzyme Q10 (CoQ10). This document details its synthesis, applications, and
relevant experimental protocols.

Introduction

2-Methoxy-3-methyl-benzoquinone is a valuable building block in organic synthesis. Its primary
application lies in its role as a precursor to 2,3-dimethoxy-5-methyl-1,4-benzoquinone
(Coenzyme QO), which is the core benzoquinone structure of the Coenzyme Q series.
Coenzyme Q10 is an essential component of the electron transport chain in mitochondria and a
potent antioxidant, making its synthesis a significant focus in the pharmaceutical and
nutraceutical industries. The methoxy and methyl substituents on the benzoquinone ring are
crucial for its subsequent transformations into the more complex Coenzyme Q analogs.

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of 2-Methoxy-3-methyl-benzoquinone
and its direct product, 2,3-dimethoxy-5-methyl-1,4-benzoquinone (Coenzyme QO), is provided
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below.

2,3-dimethoxy-5-methyl-
Property 2-Methoxy-3-methyl- 1,4-benzoquinone
benzoquinone (C,: o0)
oenzyme

Molecular Formula CsHsOs3 CoH100a4
Molecular Weight 152.15 g/mol 182.17 g/mol [1]
CAS Number 2207-57-0[2] 605-94-7[1]

Yellow crystalline solid[3] or
Appearance
powder[1]

Melting Point - 58-60 °C[1]

Soluble in DMF (100 mg/ml),
Solubility - DMSO (100 mg/ml), and
Ethanol (5 mg/ml)

Note: Detailed experimental data for 2-Methoxy-3-methyl-benzoquinone is not as readily
available in the public domain as for its derivatives.

Synthesis of 2-Methoxy-3-methyl-benzoquinone: A
Green Chemistry Approach

A high-yielding and environmentally benign "telescoped"” process for the synthesis of 2-
methoxy-3-methyl-[3][4]benzoquinone has been developed, avoiding the use of hazardous
heavy metal oxidants like sodium dichromate.[4][5]

Reaction Scheme
Experimental Protocol

Materials:
o Starting Material (e.g., 2-methoxy-3-methylphenol or a related precursor)

» Hydrogen Peroxide (H20z2)
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 Nitric Acid (HNO3)

e Acetic Acid (CHsCOOH)

» Standard laboratory glassware and equipment for organic synthesis
Procedure:

» While a detailed, step-by-step protocol from a peer-reviewed journal is not readily available
in the provided search results, the key reagents for a green synthesis have been identified
as hydrogen peroxide and nitric acid in acetic acid.[4][5] This method is reported to achieve a
high yield of 95%.[4]

o Atypical procedure would involve the controlled addition of the oxidizing agents (H202 and a
catalytic amount of HNO3) to a solution of the starting material in acetic acid.

e The reaction temperature and time would need to be carefully monitored to ensure selective
oxidation and prevent side reactions.

o Work-up would likely involve quenching of the excess oxidant, extraction of the product into
an organic solvent, washing to remove acids, drying, and finally, purification by crystallization
or chromatography.

Application in the Synthesis of Coenzyme QO

2-Methoxy-3-methyl-benzoquinone is a direct precursor to 2,3-dimethoxy-5-methyl-1,4-
benzoquinone (Coenzyme QO), a critical intermediate in the total synthesis of Coenzyme Q10.

Reaction Scheme
Experimental Protocol

Materials:
e 2-Methoxy-3-methyl-benzoquinone
o A suitable methylating agent (e.g., dimethyl sulfate, methanol with a catalyst)

e Solvent (e.g., dichloromethane, methanol)
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e Base (if required, e.g., potassium carbonate)
» Standard laboratory glassware and equipment for organic synthesis
Procedure:

e The synthesis of Coenzyme QO from 3,4,5-trimethoxytoluene using hydrogen peroxide as an
oxidant in the presence of a supported heteropolyacid catalyst and a phase transfer catalyst
(PEG-1000) in acetic acid has been reported with a yield of 90% and purity of 97%.[6]

o A general procedure for methoxylation would involve dissolving 2-Methoxy-3-methyl-
benzoquinone in a suitable solvent.

e The methylating agent and any necessary catalyst or base would then be added.
e The reaction mixture would be stirred, potentially with heating, for a specified period.

» Upon completion, the reaction would be worked up by washing with water, extracting the
product, drying the organic layer, and removing the solvent.

e The crude product would then be purified, for example, by recrystallization from a suitable
solvent like ethanol or by column chromatography.

Coenzyme Q10 Biosynthesis Pathway

The following diagram illustrates the biosynthetic pathway of Coenzyme Q10, highlighting the
formation of the benzoquinone ring and the subsequent isoprenoid side-chain attachment.
While 2-Methoxy-3-methyl-benzoquinone is a synthetic intermediate, this pathway provides
context for the biological importance of the benzoquinone core.
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Caption: Biosynthesis of Coenzyme Q10.

Experimental Workflow for Coenzyme Q0 Synthesis

The logical workflow for the synthesis of Coenzyme QO from a suitable precursor, involving the
intermediate 2-Methoxy-3-methyl-benzoquinone, is depicted below.
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Caption: Synthetic workflow to Coenzyme QO.

Conclusion

2-Methoxy-3-methyl-benzoquinone serves as a crucial intermediate in the efficient and
increasingly green synthesis of Coenzyme QO and, by extension, Coenzyme Q10. The
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protocols and data presented here provide a valuable resource for researchers in organic
synthesis and drug development, facilitating the production of these vital biological molecules.
Further research into optimizing reaction conditions and exploring novel synthetic routes will
continue to enhance the accessibility and application of these important benzoquinone
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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